Cas no 1097093-65-6 (2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid)
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid
- BBL036734
- 2-(1H-imidazol-1-yl)-4-quinolinecarboxylic acid
-
- Inchi: 1S/C13H9N3O2/c17-13(18)10-7-12(16-6-5-14-8-16)15-11-4-2-1-3-9(10)11/h1-8H,(H,17,18)
- InChI Key: YYICDNRBOMBFMR-UHFFFAOYSA-N
- SMILES: OC(C1C=C(N=C2C=CC=CC2=1)N1C=NC=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Topological Polar Surface Area: 68
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H140620-50mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H140620-100mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 100mg |
$ 105.00 | 2022-06-04 | ||
| A2B Chem LLC | AI07959-5mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 95% | 5mg |
$242.00 | 2024-04-20 | |
| A2B Chem LLC | AI07959-10mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 95% | 10mg |
$264.00 | 2024-04-20 | |
| A2B Chem LLC | AI07959-20mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 95% | 20mg |
$295.00 | 2024-04-20 | |
| A2B Chem LLC | AI07959-500mg |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI07959-1g |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | >95% | 1g |
$439.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756965-1g |
2-(1h-Imidazol-1-yl)quinoline-4-carboxylic acid |
1097093-65-6 | 95% | 1g |
¥1619.00 | 2024-08-09 |
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid
Comprehensive Overview of 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid (CAS No. 1097093-65-6)
2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid (CAS No. 1097093-65-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. The molecule combines a quinoline backbone with an imidazole substituent, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or fluorescent probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.
The growing demand for small molecule modulators in drug development has positioned 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid as a valuable building block. Its CAS No. 1097093-65-6 serves as a critical identifier for researchers sourcing high-purity compounds for high-throughput screening (HTS) platforms. Recent publications have explored its role in metal-organic frameworks (MOFs), addressing the increasing interest in porous materials for gas storage and catalysis – a hot topic in sustainable chemistry solutions.
From a synthetic chemistry perspective, the carboxylic acid moiety in 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid enables diverse derivatization pathways through esterification or amide coupling reactions. This characteristic makes it particularly valuable for combinatorial chemistry approaches, which remain a cornerstone in modern drug discovery pipelines. The compound's imidazole-quinoline hybrid structure also shows promise in photophysical applications, coinciding with the surge in research for organic light-emitting diodes (OLEDs) and other optoelectronic devices.
Analytical characterization of CAS No. 1097093-65-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on rigorous quality control standards. The compound's stability profile and solubility characteristics are frequently discussed in research forums, as these factors directly impact its utility in biological assays and formulation development – key considerations for translational research.
Emerging studies suggest potential applications of 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid in antibacterial research, particularly against drug-resistant strains. This aligns with the global health priority to combat antimicrobial resistance (AMR), making the compound relevant to current public health challenges. Its mechanism may involve interference with bacterial quinolone resistance pathways, though detailed structure-activity relationship studies are ongoing.
The commercial availability of CAS No. 1097093-65-6 through specialty chemical suppliers has facilitated its adoption across research institutions. Procurement specialists often search for this compound alongside terms like "high purity heterocyclic building blocks" or "quinoline-imidazole derivatives", reflecting the compound's niche applications. Proper storage conditions (typically room temperature under inert atmosphere) and handling protocols are frequently queried in technical databases, indicating practical research concerns.
In material science contexts, the π-conjugated system of 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid has attracted attention for developing organic semiconductors. This application capitalizes on the current boom in flexible electronics and wearable technologies. The compound's ability to coordinate with transition metals also opens possibilities in catalytic system design, particularly for green chemistry transformations that minimize environmental impact.
Patent literature reveals innovative uses of 1097093-65-6 in bioconjugation strategies, where its reactive groups enable attachment to biomolecules for diagnostic or therapeutic purposes. This aligns with the expanding field of theranostics – combining therapy and diagnostics – which represents a cutting-edge approach in personalized medicine. Researchers are particularly interested in how the compound's fluorescence properties might be tuned for specific imaging applications.
Quality specifications for 2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid typically emphasize chromatographic purity (>98%) and absence of heavy metal contaminants, reflecting regulatory requirements for pharmaceutical intermediates. These parameters are crucial for researchers who need reproducible results in sensitive biological systems. The compound's structure-activity relationships continue to be explored through computational chemistry methods, including molecular docking studies that predict potential protein targets.
As research into heterocyclic compounds advances, CAS No. 1097093-65-6 maintains relevance through its balanced properties of synthetic accessibility and functional versatility. Future directions may explore its potential in proteolysis targeting chimeras (PROTACs) or other emerging therapeutic modalities. The compound exemplifies how classical chemical scaffolds continue to find new applications in contemporary research paradigms.
1097093-65-6 (2-(1H-Imidazol-1-yl)quinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)